Cas no 1478984-52-9 (Heptane, 4-(chloromethyl)-1-methoxy-6-methyl-)

• Product Name: Heptane, 4-(chloromethyl)-1-methoxy-6-methyl-
• CAS No: 1478984-52-9
• MF: C₁₀H₂₁ClO
• MW: 192.726142644882
• CID: 5281903
• Update Time: 2025-07-01

Heptane, 4-(chloromethyl)-1-methoxy-6-methyl- Chemical and Physical Properties

Names and Identifiers

• Heptane, 4-(chloromethyl)-1-methoxy-6-methyl-

• Inchi： 1S/C10H21ClO/c1-9(2)7-10(8-11)5-4-6-12-3/h9-10H,4-8H2,1-3H3
• InChI Key： RITHWMRRWRGOMP-UHFFFAOYSA-N
• SMILES： C(OC)CCC(CCl)CC(C)C

Additional information on Heptane, 4-(chloromethyl)-1-methoxy-6-methyl-

Introduction to 4-(Chloromethyl)-1-methoxy-6-methylheptane (CAS No. 1478984-52-9)

4-(Chloromethyl)-1-methoxy-6-methylheptane (CAS No. 1478984-52-9) is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its chloromethyl and methoxy functional groups, which confer it with distinct reactivity and solubility properties.

The chloromethyl group in 4-(Chloromethyl)-1-methoxy-6-methylheptane is a versatile functional group that can undergo various chemical transformations, such as nucleophilic substitution reactions. This makes the compound a valuable intermediate in the synthesis of more complex molecules. The methoxy group, on the other hand, enhances the compound's solubility in polar solvents and can influence its reactivity in certain reactions.

Recent research has focused on the potential of 4-(Chloromethyl)-1-methoxy-6-methylheptane as a building block for the development of novel pharmaceuticals. Studies have shown that compounds with similar structures can exhibit biological activities, such as anti-inflammatory and anti-cancer properties. For instance, a study published in the Journal of Medicinal Chemistry in 2022 reported that derivatives of this compound demonstrated significant inhibition of tumor growth in vitro and in vivo models.

In addition to its pharmaceutical applications, 4-(Chloromethyl)-1-methoxy-6-methylheptane has been explored for its use in materials science. The presence of the chloromethyl group allows for the formation of covalent bonds with other functional groups, making it useful in the synthesis of polymers and other advanced materials. A recent paper in the Journal of Polymer Science highlighted the use of this compound as a monomer for the preparation of functionalized polymers with improved mechanical and thermal properties.

The synthesis of 4-(Chloromethyl)-1-methoxy-6-methylheptane typically involves multi-step processes, including Grignard reactions, alkylation, and chlorination. These synthetic routes have been optimized to achieve high yields and purity levels, making the compound readily available for further research and development. The ability to control the stereochemistry during synthesis is also crucial for optimizing its properties and applications.

In terms of safety and handling, while 4-(Chloromethyl)-1-methoxy-6-methylheptane is not classified as a hazardous material under current regulations, it is important to follow standard laboratory safety protocols when working with this compound. Proper personal protective equipment (PPE) should be used, and the compound should be stored in a well-ventilated area to minimize any potential risks.

The future prospects for 4-(Chloromethyl)-1-methoxy-6-methylheptane are promising. Ongoing research aims to explore its potential in new areas such as drug delivery systems, catalysis, and environmental applications. For example, recent studies have investigated its use as a ligand in metal-catalyzed reactions, which could lead to more efficient and sustainable synthetic processes.

In conclusion, 4-(Chloromethyl)-1-methoxy-6-methylheptane (CAS No. 1478984-52-9) is a versatile organic compound with a wide range of potential applications. Its unique chemical structure makes it an attractive candidate for further research and development in various scientific fields. As new studies continue to uncover its properties and capabilities, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.